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Compound of Interest

Compound Name: Oseltamivir-d3 Acid

Cat. No.: B1489179 Get Quote

Introduction

Oseltamivir-d3 Acid, the deuterium-labeled form of Oseltamivir Acid (GS 4071), is the active

metabolite of the antiviral prodrug Oseltamivir Phosphate. It functions as a potent and selective

inhibitor of influenza virus neuraminidase. In research settings, Oseltamivir-d3 Acid is

primarily utilized as an internal standard for pharmacokinetic and metabolic studies, enabling

precise quantification of Oseltamivir Acid in biological samples through methods such as liquid

chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry

(GC-MS).[1] Accurate preparation of stock solutions is the first critical step to ensure the

reliability and reproducibility of experimental results.

Chemical and Physical Properties

A summary of the key quantitative data for Oseltamivir-d3 Acid is presented in the table below

for easy reference.
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Property Value Reference

CAS Number 1242184-43-5 [2][3][4]

Molecular Formula C₁₄H₂₁D₃N₂O₄ [2][4]

Molecular Weight 287.37 g/mol [2][4]

Appearance White to off-white solid [1]

Purity (by HPLC) >95% [5]

Isotopic Enrichment >95% [5]

Solubility in DMSO ≥ 5 mg/mL (17.40 mM) [1][4]

Experimental Protocol: Preparation of a 10 mM
Oseltamivir-d3 Acid Stock Solution
This protocol provides a detailed methodology for the preparation of a 10 mM stock solution of

Oseltamivir-d3 Acid in Dimethyl Sulfoxide (DMSO).

Materials and Equipment

Oseltamivir-d3 Acid (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO), biotechnology grade or higher

Analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure
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Acclimatization: Before opening, allow the vial of Oseltamivir-d3 Acid powder to equilibrate

to room temperature for at least 15-20 minutes. This prevents condensation of moisture onto

the hygroscopic compound.

Mass Calculation: To prepare a 10 mM stock solution, calculate the required mass of

Oseltamivir-d3 Acid and the volume of DMSO. For example, to prepare 1 mL of a 10 mM

stock solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 287.37 g/mol × 1000 mg/g = 2.87 mg

Weighing: Carefully weigh out the calculated amount (e.g., 2.87 mg) of Oseltamivir-d3 Acid
powder using an analytical balance and transfer it into a sterile microcentrifuge tube or vial.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO (e.g., 1 mL) to the tube containing the powder.

Dissolution: Cap the tube securely and vortex the solution for 1-2 minutes until the solid is

completely dissolved. A clear solution should be obtained.

Labeling and Storage: Clearly label the tube with the compound name, concentration (10

mM), solvent (DMSO), preparation date, and your initials.

Storage: Store the stock solution at -20°C for short-term use (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1][4] Avoid repeated freeze-thaw cycles.

Workflow Diagram
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Preparation

Processing

Storage

Start: Oseltamivir-d3 Acid Powder

1. Equilibrate vial to Room Temperature

Prevent Condensation

2. Weigh Powder on Analytical Balance

3. Add Anhydrous DMSO

Calculated Amount

4. Vortex until Fully Dissolved

5. Label with Concentration & Date

6. Store at -20°C or -80°C

End: 10 mM Stock Solution Ready for Use

Aliquot if needed

Click to download full resolution via product page

Caption: Workflow for preparing Oseltamivir-d3 Acid stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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